2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H23ClFN5O2S/c1-3-31-22-21(15(2)29-31)28-24(30(23(22)33)13-17-4-8-18(25)9-5-17)34-14-20(32)27-12-16-6-10-19(26)11-7-16/h4-11H,3,12-14H2,1-2H3,(H,27,32)
• InChI Key: NKLXCBOKQGAKIC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H23ClFN5O2S
• Molecular Weight: 500.0 g/mol
• CAS No.: 1358282-17-3

Description

This compound belongs to the pyrazolo[4,3-d]pyrimidine class, characterized by a fused heterocyclic core with a sulfanyl-acetamide side chain. Its structure features a 4-chlorophenylmethyl group at position 6, an ethyl group at position 1, a methyl group at position 3, and a 7-oxo moiety. The sulfanyl linker connects the core to an acetamide group substituted with a 4-fluorophenylmethyl group.

Biological Activity

The compound 2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide belongs to a class of pyrazolo[4,3-d]pyrimidine derivatives recognized for their diverse biological activities, particularly in anticancer and anti-inflammatory applications. This article reviews the biological activity of this compound, highlighting its mechanisms of action, therapeutic potential, and relevant research findings.

Overview of Pyrazolo[4,3-d]pyrimidine Derivatives

Pyrazolo[4,3-d]pyrimidines have emerged as significant pharmacological agents due to their ability to inhibit various enzymes and pathways implicated in cancer and other diseases. The structure of these compounds allows for interactions with multiple biological targets, making them versatile in therapeutic applications.

• Inhibition of Kinases : Many pyrazolo[4,3-d]pyrimidine derivatives function as inhibitors of kinases such as cyclin-dependent kinases (CDKs), Src family kinases, and Bcr-Abl tyrosine kinase. These kinases play crucial roles in cell cycle regulation and cancer progression.
• Hypoxia-Inducible Factor Prolyl Hydroxylase Domain (HIF-PHD) Inhibition : Certain derivatives have shown promise in treating renal anemia by stabilizing hypoxia-inducible factors (HIFs), which are essential for erythropoietin production. This is achieved through the inhibition of HIF-PHD enzymes, leading to increased hemoglobin levels in anemic models .

Anticancer Activity

Recent studies have demonstrated the anticancer potential of pyrazolo[4,3-d]pyrimidine derivatives against various cancer cell lines:

Compound	Cell Line	IC50 (µM)	Mechanism
5e	Hepatoma 7402	4.55	CDK inhibition
5e	Hepatoma 7221	6.28	CDK inhibition
P1	HCT116	22.7	DNA topoisomerase binding
P2	MCF7	40.75	DNA topoisomerase binding

These results indicate that the presence of specific substituents on the pyrazolo[4,3-d]pyrimidine scaffold significantly affects their potency and selectivity against cancer cells.

Case Studies

• Study on Renal Anemia : A study involving oral administration of a lead pyrazolo[4,3-d]pyrimidine derivative (compound 13 ) showed that it could induce substantial increases in serum erythropoietin levels in anemic mice models. At doses of 10 mg/kg and 30 mg/kg, serum EPO levels increased dramatically compared to vehicle treatment .
• Cytotoxicity Assessment : Various derivatives were tested for cytotoxicity against multiple human cancer cell lines including HCT116 (colorectal carcinoma), HepG2 (hepatocellular carcinoma), and MCF7 (breast cancer). Compounds demonstrated selective cytotoxicity with minimal effects on normal cell lines, indicating a favorable therapeutic index .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Pyrazolo-Pyrimidine Family

Compound A : 2-{[1-Ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N-(2-furylmethyl)acetamide ()

• Key Differences :
  • Substituents : The 4-chlorophenylmethyl group in the target compound is replaced with 4-fluorobenzyl.
  • Acetamide Side Chain : The 4-fluorophenylmethyl group is substituted with a 2-furylmethyl moiety.
• Impact : The fluorine atom in Compound A may enhance metabolic stability compared to chlorine, while the furyl group could alter solubility or binding interactions due to its aromatic heterocycle .

Compound B : N-(4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluorophenyl)acetamide ()

• Key Differences: Core Structure: A chromen-4-one moiety is fused to the pyrazolo-pyrimidine core. Substituents: Contains a 3-fluorophenyl group and an amino-functionalized acetamide.
• The amino group may improve solubility .

Compound C : 2-(3-(4-Chlorophenyl)-4-methyl-6-oxo-1-phenyl-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide ()

• Key Differences :
  • Core Structure : Pyrazolo[3,4-b]pyridine instead of pyrazolo[4,3-d]pyrimidine.
  • Substituents : A trifluoromethylphenyl group replaces the 4-fluorophenylmethyl in the acetamide side chain.
• Impact : The trifluoromethyl group introduces strong electronegativity and lipophilicity, which may influence membrane permeability and metabolic resistance .